N-[[(3R,4S)-4-Hydroxypyrrolidin-3-yl]methyl]-2-nitrobenzenesulfonamide

• IUPAC Name: N-[[(3R,4S)-4-hydroxypyrrolidin-3-yl]methyl]-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C11H15N3O5S/c15-10-7-12-5-8(10)6-13-20(18,19)11-4-2-1-3-9(11)14(16)17/h1-4,8,10,12-13,15H,5-7H2/t8-,10-/m1/s1
• InChI Key: JSEGGNXDZSAXEG-PSASIEDQSA-N
• Canonical SMILES: C1C(C(CN1)O)CNS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-]
• Isomeric SMILES: C1[C@@H]([C@@H](CN1)O)CNS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C11H15N3O5S
• Molecular Weight: 301.32 g/mol

Description

“N-[[(3R,4S)-4-Hydroxypyrrolidin-3-yl]methyl]-2-nitrobenzenesulfonamide” is a compound that contains a pyrrolidine ring. Pyrrolidine is a five-membered ring with one nitrogen atom and is widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of compounds containing a pyrrolidine ring can be achieved through two main strategies. The first involves ring construction from different cyclic or acyclic precursors, while the second involves the functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The pyrrolidine ring in the molecule contributes to its three-dimensional structure due to the non-planarity of the ring. This phenomenon, known as “pseudorotation”, allows for efficient exploration of the pharmacophore space due to sp3-hybridization.

Chemical Reactions Analysis

The chemical reactions involving compounds with a pyrrolidine ring can be influenced by various factors, including the N′-substituents and the 4′-phenyl substituents. The structure–activity relationship (SAR) of these compounds can also be affected by these factors.

Future Directions

The future directions in the research and development of compounds containing a pyrrolidine ring involve the design of new pyrrolidine compounds with different biological profiles. This can guide medicinal chemists in the development of novel biologically active compounds.